Cas no 82385-42-0 (Saccharin sodium hydrate)

• Product Name: Saccharin sodium hydrate
• CAS No: 82385-42-0
• MF: C₇H₇NNaO₄S
• MW: 224.189551591873
• MDL: MFCD31692111
• CID: 90826
• PubChem ID: 24871502
• Update Time: 2025-10-30

Saccharin sodium hydrate Chemical and Physical Properties

Names and Identifiers

• o-Benzoic sulfimide sodium salt hydrate
• Saccharin sodium salt hydrate
• SACCHARIN SODIUM SALT DIHYDRATE
• Saccharin sodium salt solution
• Sodium Saccharin
• Saccharin
• 1,2-Benzisothiazol-3(2H)-one 1,1-dioxide sodium salt hydrate
• Sodium saccharin hydrate
• Saccharin sodium monohydrate
• Saccharin, sodium salt hydrate
• sodium 3-oxo-3H-benzo[d]isothiazol-2-ide 1,1-dioxide hydrate
• 1,2-Benzisothiazol-3(2H)-one, 1,1-dioxide, sodium salt, hydrate
• A9CO00M9HV
• Saccharin sodium hydrate
• sodium 3-oxo-3H-1,2-benzisothiazol-2-ide 1,1-dioxide hydrate
• Sodium saccharinate monohydrate
• DSSTox_CID_1992
• DSSTox_RID_76445
• DSSTox_GSID_21992
• 1,2-Benzisothiazol-3(2H)-one, 1,1-dioxide, sodium salt, hydrate (9CI)
• Tox21_300604
• 856107-05-6
• sodium;1,1-dioxo-1,2-benzothiazol-3-olate;hydrate
• UNII-A9CO00M9HV
• DTXSID7021992
• AKOS026677440
• 82385-42-0 (sodium salt hydrate)
• F0001-2111
• E?,2-benzothiazol-2-ide hydrate
• AS-83608
• CHEMBL3182631
• sodium;1,1-dioxo-1,2-benzothiazol-2-id-3-one;hydrate
• SCHEMBL1138065
• NCGC00248374-01
• DTXCID401992
• sodium 1,1,3-trioxo-2,3-dihydro-1
• Sodium3-oxo-3H-benzo[d]isothiazol-2-ide1,1-dioxidexhydrate
• 82385-42-0
• Q27273809
• Sodium 3-oxo-3H-benzo[d]isothiazol-2-ide 1,1-dioxide xhydrate
• CAS-82385-42-0
• 171734-71-7
• 1,2-Benzisothiazol-3(2H)-one, 1,1-dioxide, sodium salt, monohydrate
• Sodium3-oxo-3H-benzo[d]isothiazol-2-ide1,1-dioxidehydrate
• FT-0645156
• NCGC00254263-01

• MDL： MFCD31692111
• Inchi： 1S/C7H5NO3S.Na.H2O/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;;/h1-4H,(H,8,9);;1H2
• InChI Key： ADGODYTXWSFUEZ-UHFFFAOYSA-N
• SMILES： [Na].O=C1C2C(=CC=CC=2)S(=O)(=O)N1.O
• BRN： 3599229

Computed Properties

• Exact Mass: 241.00200
• Monoisotopic Mass: 241.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 61.6

Experimental Properties

• Color/Form: A white rhombohedral crystal or crystalline powder that is odorless, slightly aromatic, strongly sweet, and slightly bitter in the aftertaste
• Density: 1.0000
• Melting Point: >300°C
• Boiling Point: 438.9 °C at 760 mmHg
• Flash Point: 219.3 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 78.05000
• LogP: 1.18550
• Sensitiveness: Sensitive to light
• Merck: 14,8312
• Solubility: Soluble in water (99.8g at 20 ℃ \ 186.8g at 50 ℃ \ 328.3g at 95 ℃), soluble in ethanol (1g/50ml) \ acetone and glycerol

Saccharin sodium hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：DE4550000
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents

Additional information on Saccharin sodium hydrate

Saccharin sodium hydrate (CAS No. 82385-42-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Saccharin sodium hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 82385-42-0, is a well-established compound with significant applications in the chemical and pharmaceutical industries. This compound, derived from saccharin, is widely recognized for its role as a non-caloric sweetener and has garnered considerable attention in recent years due to its expanding utility beyond traditional uses. The hydrate form of saccharin sodium enhances its solubility and reactivity, making it a valuable intermediate in various chemical syntheses and pharmaceutical formulations.

The chemical structure of Saccharin sodium hydrate consists of a benzoic acid derivative with a sulfonyl group attached to a phenol ring. The presence of the hydrous component contributes to its stability and flexibility in different environments, allowing for diverse applications. In the pharmaceutical sector, this compound is often utilized as an excipient in drug formulations, where its stabilizing properties help maintain the integrity of active pharmaceutical ingredients (APIs). Additionally, its low thermal stability makes it suitable for use in temperature-sensitive formulations.

Recent advancements in the field of medicinal chemistry have highlighted the potential of Saccharin sodium hydrate as a pharmacophore in drug development. Researchers have explored its structural analogs to identify novel compounds with enhanced biological activity. For instance, studies have demonstrated that modifications to the saccharin core can yield derivatives with anti-inflammatory and antioxidant properties. These findings underscore the importance of Saccharin sodium hydrate as a scaffold for designing new therapeutic agents.

In industrial applications, Saccharin sodium hydrate is widely used as a flavor enhancer and stabilizer in food and beverage products. Its ability to provide a sweet taste without contributing calories has made it a preferred choice for health-conscious consumers. Moreover, its compatibility with various food matrices ensures consistent performance across different formulations. The compound's hygroscopic nature allows it to absorb moisture, which can be advantageous in certain applications where moisture control is critical.

The environmental impact of Saccharin sodium hydrate has also been a subject of interest. Comparative studies have shown that it is biodegradable and does not accumulate in aquatic ecosystems. This characteristic aligns with global efforts to develop sustainable chemical alternatives that minimize environmental footprint. Furthermore, its low toxicity profile has been confirmed through extensive toxicological evaluations, reinforcing its safety for both industrial and consumer use.

From an analytical chemistry perspective, Saccharin sodium hydrate serves as an important reference standard for quality control purposes. Its well-characterized properties facilitate accurate quantification using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for ensuring the purity and consistency of the compound across different batches, which is essential for regulatory compliance in pharmaceutical and food industries.

The role of Saccharin sodium hydrate in research and development continues to evolve with emerging technologies. Innovations in synthetic chemistry have enabled the production of modified saccharin derivatives with tailored properties for specific applications. For example, researchers have developed saccharin-based polymers that exhibit controlled release characteristics, making them suitable for advanced drug delivery systems. Such developments highlight the versatility of this compound and its potential to contribute to future breakthroughs in medicinal chemistry.

The economic feasibility of producing Saccharin sodium hydrate on an industrial scale has also been positively influenced by recent process optimization techniques. Advances in green chemistry principles have led to more efficient synthesis routes that reduce waste generation and energy consumption. These improvements not only enhance cost-effectiveness but also align with sustainable manufacturing practices, ensuring long-term viability for this compound in various markets.

In conclusion, Saccharin sodium hydrate (CAS No. 82385-42-0) remains a cornerstone compound in multiple sectors due to its multifunctional properties and broad applicability. Its role as a sweetener, stabilizer, and pharmacophore underscores its significance in both industrial and pharmaceutical contexts. As research continues to uncover new possibilities for this compound, its relevance is expected to grow further, driving innovation across multiple scientific disciplines.